Cas no 3786-29-6 (Butanediamide,2-methylene-)
Butanediamide,2-methylene- structure
Product Name:Butanediamide,2-methylene-
CAS No:3786-29-6
MF:C5H8N2O2
MW:128.129220962524
CID:315917
PubChem ID:239162
Update Time:2025-04-19
Butanediamide,2-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Butanediamide,2-methylene-
- 2-methylidenebutanediamide
- AC1L62K9
- AC1Q5IRC
- Itaconamide
- Itaconic diamide
- NSC43974
- Succinamide, 2-methylene-
- 3786-29-6
- DTXSID30191298
- NSC 43974
- AKOS006338235
- NSC-43974
- itaconic amide
- 287SW8OJ4O
- 2-Methylenesuccinamide #
- SCHEMBL370642
- Butanediamide, 2-methylene-
- UNII-287SW8OJ4O
- 2-METHYLENEBUTANEDIAMIDE
-
- Inchi: 1S/C5H8N2O2/c1-3(5(7)9)2-4(6)8/h1-2H2,(H2,6,8)(H2,7,9)
- InChI Key: JGBOVFKUKBGAJQ-UHFFFAOYSA-N
- SMILES: O=C(CC(=C)C(N)=O)N
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 86.18
- LogP: 0.30390
Butanediamide,2-methylene- Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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